Cas no 1001-53-2 (N-(2-Aminoethyl)acetamide)

• Product Name: N-(2-Aminoethyl)acetamide
• CAS No: 1001-53-2
• MF: C₄H₁₀N₂O
• MW: 102.135000705719
• MDL: MFCD00008163
• CID: 40484
• PubChem ID: 66082
• Update Time: 2025-06-07

N-(2-Aminoethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-Aminoethyl)acetamide
• Acetamide, N-(2-aminoethyl-)
• Acetamide, N-(2-aminoethyl)-
• N-Monoacetylethylenediamine
• 2-(acetamido)ethylamine
• 2-(Acetamino)ethylamine
• N-Acetylethylenediamine
• -(2-Aminoethyl)acetamide
• N-Acetyletylenediamine
• N-Acetyl-1,2-ethanediamine
• N-(2-azanylethyl)ethanamide
• N-(2-Amino-ethyl)-acetamide
• FQL33V3KZD
• DAKZISABEDGGSV-UHFFFAOYSA-N
• NSC28936
• acetylethylenediamine
• acetylethylene diamine
• 2-acetamidoethylamine
• N-acetylethylendiamine
• 2-acetylaminoethylamine
• PubChem19141
• monoacetylethylenediamine
• N-acetylethylene diamine
• N-acetylethylene-diamine
• N-acetyl-ethylenediamine
• 2-acetylamino
• Q27278130
• NSC 28936
• EN300-18972
• SY013170
• 2-ACETAMIDO-1-ETHANAMINE
• N-(acetyl)ethylenediamine
• mono-N-acetylethylene diamine
• 2-(acetylamino)-ethylamine
• (2-acetylaminoethyl)-amine
• FT-0629817
• N-acetylethane-1,2-diamine
• J-650279
• N-(2-Aminoethyl)acetamide, technical grade, 90%
• A16155
• DAKZISABEDGGSV-UHFFFAOYSA-
• N-(2-Aminoethyl)acetamide #
• DTXSID40142938
• N-(2-aminoethyl) acetamide
• NSC-28936
• N-(2-aminoethyl)-acetamide
• J-517346
• 1001-53-2
• n-acetyl-1,2-diaminoethane
• AKOS000121496
• InChI=1/C4H10N2O/c1-4(7)6-3-2-5/h2-3,5H2,1H3,(H,6,7)
• FS-4069
• 1,2-ETHANEDIAMINE, N-ACETYL-
• AMY40665
• UNII-FQL33V3KZD
• NS00021418
• D70867
• MFCD00008163
• SCHEMBL43340
• CS-W013694
• 2-acetylamino-ethylamine
• SY313725
• monoacetyl-ethylenediamine
• AC-7474
• A0887
• n-acetyl-1,2-ethylenediamine
• DB-298225
• STL259802
• ethane, 1-acetamido-2-amino-
• BBL027688

• MDL： MFCD00008163
• Inchi： 1S/C4H10N2O/c1-4(7)6-3-2-5/h2-3,5H2,1H3,(H,6,7)
• InChI Key： DAKZISABEDGGSV-UHFFFAOYSA-N
• SMILES： O=C(C)NCCN
• BRN： 1743120

Computed Properties

• Exact Mass: 102.07900
• Monoisotopic Mass: 102.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 62.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -1.4

Experimental Properties

• Color/Form: Colorless transparent liquid (industrial grade 90%)
• Density: 1.066 g/mL at 25 °C(lit.)
• Melting Point: 50 °C (lit.)
• Boiling Point: 143°C/10mmHg(lit.)
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: n20/D 1.485(lit.)
• PSA: 55.12000
• LogP: 0.17240
• Solubility: Soluble in water and ethanol
• Sensitiveness: Hygroscopic

N-(2-Aminoethyl)acetamide Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：3259
• WGK Germany：3
• Hazard Category Code： R34: can cause burns.
• Safety Instruction： S23-S24/25
• FLUKA BRAND F CODES：3
• Risk Phrases：R34
• Packing Group：III
• Safety Term：8
• HazardClass：8
• PackingGroup：III
• Packing Group：III
• Hazard Level：8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on N-(2-Aminoethyl)acetamide

N-(2-Aminoethyl)acetamide (CAS No. 1001-53-2): An Overview of Its Structure, Properties, and Applications in Chemical and Biological Research

N-(2-Aminoethyl)acetamide (CAS No. 1001-53-2) is a versatile organic compound that has gained significant attention in the fields of chemical and biological research due to its unique structural properties and potential applications. This compound, also known as ethylamine acetamide, is characterized by its amine and amide functional groups, which confer it with a range of chemical reactivity and biological activity.

The molecular formula of N-(2-Aminoethyl)acetamide is C4H9NO2, and its molecular weight is approximately 103.12 g/mol. The compound is a white crystalline solid at room temperature, with a melting point of around 74-76°C. It is soluble in water and various organic solvents, making it easy to handle and use in laboratory settings. The solubility of N-(2-Aminoethyl)acetamide in water is approximately 30 g/100 mL at 25°C.

In terms of its chemical structure, N-(2-Aminoethyl)acetamide consists of an acetamide group (CH3CONH-) attached to an ethylamine chain (CH2CH2NH2). This structure provides the compound with both hydrophilic and hydrophobic properties, which are crucial for its various applications in drug development, materials science, and analytical chemistry.

One of the key areas where N-(2-Aminoethyl)acetamide has shown promise is in the field of drug development. Recent studies have explored its potential as a building block for the synthesis of more complex molecules with therapeutic properties. For instance, researchers have utilized N-(2-Aminoethyl)acetamide as a precursor in the synthesis of peptidomimetics, which are designed to mimic the structure and function of natural peptides but with improved stability and bioavailability.

In addition to its role in drug development, N-(2-Aminoethyl)acetamide has also been investigated for its potential use in materials science. Its ability to form stable complexes with metal ions makes it a valuable ligand for the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials have a wide range of applications, including gas storage, catalysis, and drug delivery systems.

The biological activity of N-(2-Aminoethyl)acetamide has also been a subject of interest. Studies have shown that it can interact with various biological targets, such as enzymes and receptors, making it a potential lead compound for the development of new drugs. For example, research has demonstrated that derivatives of N-(2-Aminoethyl)acetamide can inhibit specific enzymes involved in disease pathways, suggesting their potential as therapeutic agents.

In the context of analytical chemistry, N-(2-Aminoethyl)acetamide has been used as a derivatizing agent for the detection and quantification of amino acids and other nitrogen-containing compounds. Its ability to form stable derivatives that are easily detectable by techniques such as high-performance liquid chromatography (HPLC) makes it a valuable tool in analytical methods.

The safety profile of N-(2-Aminoethyl)acetamide is an important consideration for its use in various applications. While it is generally considered safe when handled properly, appropriate precautions should be taken to avoid inhalation or skin contact. Safety data sheets (SDS) provide detailed information on handling, storage, and disposal procedures to ensure safe use in laboratory settings.

In conclusion, N-(2-Aminoethyl)acetamide (CAS No. 1001-53-2) is a multifunctional compound with a wide range of applications in chemical and biological research. Its unique structural properties make it a valuable building block for the synthesis of more complex molecules with therapeutic potential. Additionally, its role in materials science and analytical chemistry highlights its versatility and importance in modern scientific research.